Cas no 1805715-50-7 (3-Bromo-1-(2-ethyl-3-hydroxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethyl-3-hydroxyphenyl)propan-1-one
• CAS No: 1805715-50-7
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4979886
• Update Time: 2025-06-14

3-Bromo-1-(2-ethyl-3-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethyl-3-hydroxyphenyl)propan-1-one

• Inchi： 1S/C11H13BrO2/c1-2-8-9(11(14)6-7-12)4-3-5-10(8)13/h3-5,13H,2,6-7H2,1H3
• InChI Key： XZPJGBXRMHLTFX-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1CC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-1-(2-ethyl-3-hydroxyphenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-ethyl-3-hydroxyphenyl)propan-1-one (CAS No. 1805715-50-7)

3-Bromo-1-(2-ethyl-3-hydroxyphenyl)propan-1-one (CAS No. 1805715-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, is a brominated ketone derivative with a hydroxyl-substituted aromatic ring. Its molecular framework makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and fine chemicals.

The compound's CAS No. 1805715-50-7 is a critical identifier for researchers and manufacturers, ensuring precise communication in academic and industrial settings. The presence of both a bromo and a hydroxyl group in its structure allows for versatile chemical modifications, making it a sought-after building block in organic synthesis. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates, as they enable efficient routes to reduce waste and improve atom economy.

In the context of current research, 3-Bromo-1-(2-ethyl-3-hydroxyphenyl)propan-1-one has been explored for its potential applications in drug discovery and material science. Its aromatic hydroxyl group can participate in hydrogen bonding, enhancing its solubility and interaction with biological targets. This property is particularly relevant in the design of small-molecule inhibitors and pharmaceutical intermediates, where precise molecular recognition is essential. Additionally, the compound's bromine atom offers a handle for further functionalization via cross-coupling reactions, a topic of high interest in modern catalysis research.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has placed compounds like 3-Bromo-1-(2-ethyl-3-hydroxyphenyl)propan-1-one at the forefront of innovation. Researchers are increasingly focusing on scalable synthesis methods and process optimization to meet the needs of large-scale production. Questions such as "How to improve the yield of brominated ketones?" or "What are the latest advancements in aromatic ketone synthesis?" are frequently searched in academic and industrial forums, reflecting the compound's relevance.

From a technical standpoint, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its identification and quality control. Its thermal stability and solubility profile are also key considerations for practical applications. For instance, the compound's compatibility with common organic solvents like dichloromethane or ethanol makes it suitable for various reaction conditions. These characteristics are often discussed in chemical databases and research publications, underscoring its utility in synthetic chemistry.

In summary, 3-Bromo-1-(2-ethyl-3-hydroxyphenyl)propan-1-one (CAS No. 1805715-50-7) represents a versatile and valuable intermediate in contemporary chemical research. Its structural features align with current trends in medicinal chemistry, catalysis, and sustainable synthesis, making it a compound of enduring interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of novel chemical entities and innovative synthetic methodologies.